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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo study design and
formulation for the PROTAC CDK4/6 degrader, XY028-140 (also referred to as MS140). The
protocols and data presented are compiled from preclinical investigations and are intended to
guide researchers in the design of their own in vivo experiments.

Introduction

XY028-140 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed to
induce the degradation of Cyclin-Dependent Kinase 4 (CDK4) and Cyclin-Dependent Kinase 6
(CDKB®6).[1][2][3] As a bifunctional molecule, XY028-140 binds to both the target proteins
(CDK4/6) and an E3 ubiquitin ligase, specifically Cereblon (CRBN), thereby facilitating the
ubiquitination and subsequent proteasomal degradation of CDK4 and CDKG6.[1][4] This
mechanism of action leads to the inhibition of the Retinoblastoma (Rb)/E2F signaling pathway,
which is critical for cell cycle progression.[1] In vitro studies have demonstrated that XY028-140
effectively reduces CDK4 and CDK®6 protein levels in a dose- and time-dependent manner in

various cancer cell lines.[1]
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In Vivo Formulation

A stable and effective formulation is critical for the successful in vivo application of XY028-140.
A standard suspended solution formulation has been developed for oral and intraperitoneal
administration.[5]

Formulation Components

The formulation consists of a four-component vehicle designed to solubilize and suspend the
compound for administration.

Component Percentage (viv)
DMSO 10%

PEG300 40%

Tween-80 5%

Saline 45%

Preparation Protocol

This protocol details the preparation of a 1 mL working solution of XY028-140 at a
concentration of 0.56 mg/mL.[5]

Materials:

e XY028-140 powder

e Dimethyl sulfoxide (DMSO)

o Polyethylene glycol 300 (PEG300)
o Tween-80 (Polysorbate 80)

e Saline (0.9% NaCl in water)

 Sterile microcentrifuge tubes
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o Pipettes

o Vortex mixer

 Ultrasonicator

Procedure:

e Prepare a 5.6 mg/mL stock solution of XY028-140 in DMSO.
« In a sterile microcentrifuge tube, add 400 puL of PEG300.

e To the PEG300, add 100 pL of the 5.6 mg/mL XY028-140 DMSO stock solution and mix
thoroughly by vortexing.

e Add 50 pL of Tween-80 to the mixture and vortex until a homogenous solution is formed.
e Add 450 pL of saline to the mixture to bring the total volume to 1 mL.
» Vortex the final suspension thoroughly.

« If precipitation or phase separation is observed, use sonication to aid in the dissolution and
suspension of the compound.[5]

e Itis recommended to prepare the working solution fresh on the day of use.[5]

In Vivo Study Design

The following tables summarize the in vivo study designs from preclinical evaluations of
XY028-140 in xenograft models. These studies aimed to assess the anti-tumor efficacy of the
compound.

Mantle Cell Lymphoma Xenograft Model
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Parameter Description

Animal Model Immunodeficient mice

Cell Line JeKo-1 (Mantle Cell Lymphoma)
Tumor Implantation Subcutaneous injection of JeKo-1 cells
Treatment Group XY028-140

10% DMSO, 40% PEG300, 5% Tween-80, 45%
Vehicle Control

Saline
Dosing Regimen 50 mg/kg
Route of Administration Intraperitoneal (i.p.) injection
Frequency Once daily
Duration Not specified in available results
Endpoint Tumor growth inhibition

Colorectal Cancer Xenograft Model
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Parameter Description

Animal Model Immunodeficient mice

Cell Line Colo-205 (Colorectal Cancer)

Tumor Implantation Subcutaneous injection of Colo-205 cells
Treatment Group XY028-140

10% DMSO, 40% PEG300, 5% Tween-80, 45%
Vehicle Control

Saline
Dosing Regimen 50 mg/kg
Route of Administration Intraperitoneal (i.p.) injection
Frequency Once daily
Duration Not specified in available results
Endpoint Tumor growth inhibition

Experimental Protocols
Tumor Xenograft Model Protocol

This protocol outlines the general procedure for establishing and treating tumor xenografts in

mice.

Materials:

e Cancer cell lines (e.g., JeKo-1, Colo-205)

e Immunodeficient mice (e.g., NOD/SCID or similar)
o Cell culture medium and supplements

e Phosphate-buffered saline (PBS)

o Matrigel (optional)
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Syringes and needles

Calipers

XY028-140 formulation

Vehicle control formulation

Procedure:

Cell Culture: Culture the selected cancer cell line under standard conditions until a sufficient
number of cells are obtained.

Cell Preparation: Harvest the cells and resuspend them in sterile PBS or culture medium,
with or without Matrigel, at the desired concentration for injection.

Tumor Implantation: Subcutaneously inject the cell suspension into the flank of each mouse.

Tumor Growth Monitoring: Monitor the mice regularly for tumor growth. Once the tumors
reach a palpable size (e.g., 100-200 mms3), randomize the mice into treatment and control
groups.

Treatment Administration: Administer XY028-140 or the vehicle control to the respective
groups according to the specified dosing regimen, route, and frequency.

Tumor Measurement: Measure the tumor dimensions with calipers at regular intervals (e.g.,
every 2-3 days) to calculate the tumor volume.

Endpoint: At the end of the study, euthanize the mice and excise the tumors for further
analysis (e.g., Western blot for target protein degradation).

Signaling Pathway and Mechanism of Action

XY028-140 leverages the ubiquitin-proteasome system to achieve targeted degradation of
CDK4 and CDKB6.
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Caption: Mechanism of XY028-140 as a PROTAC for CDK4/6 degradation.

Experimental Workflow

The following diagram illustrates a typical workflow for an in vivo efficacy study of XY028-140.
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Caption: Workflow for an in vivo xenograft study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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